Cas no 55468-07-0 (Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]-)
55468-07-0 structure
Product Name:Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]-
CAS No:55468-07-0
MF:C11H17N3O
MW:207.272182226181
CID:351827
PubChem ID:14692215
Update Time:2025-04-19
Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]-
- N-[2-(2-aminoethylamino)ethyl]benzamide
- 55468-07-0
- DTXSID80563062
- SCHEMBL7974114
- N-{2-[(2-Aminoethyl)amino]ethyl}benzamide
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- Inchi: 1S/C11H17N3O/c12-6-7-13-8-9-14-11(15)10-4-2-1-3-5-10/h1-5,13H,6-9,12H2,(H,14,15)
- InChI Key: BFDUFENXIYFOQW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)NCCNCCN
Computed Properties
- Exact Mass: 207.13731
- Monoisotopic Mass: 207.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.15
Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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